N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C11H9N3O3S/c1-7-6-12-11(18-7)13-10(15)8-2-4-9(5-3-8)14(16)17/h2-6H,1H3,(H,12,13,15)
• InChI Key: YIQKYYIXPWWNJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C11H9N3O3S
• Molecular Weight: 263.27 g/mol

Description

N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide, also known as MNTB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. MNTB has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide is still being investigated. However, it has been suggested that its anti-inflammatory and antioxidant properties may be due to its ability to inhibit the production of reactive oxygen species and pro-inflammatory cytokines. This compound has also been found to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models, as well as inhibit the growth of cancer cells. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide in lab experiments is its relatively low toxicity, making it a safer alternative to other compounds. However, one limitation is its low solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

Further investigation is needed to fully understand the potential therapeutic applications of N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide. Some possible future directions include investigating its use in combination with other compounds for enhanced efficacy, exploring its potential as a treatment for other neurodegenerative diseases, and investigating its effects on other physiological systems.

Synthesis Methods

N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide can be synthesized through a multi-step process involving the reaction of 2-amino-4-methylthiazole with 4-nitrobenzoyl chloride. The resulting product is then purified through recrystallization to obtain this compound in a high yield.

Scientific Research Applications

N-(5-methyl-1,3-thiazol-2-yl)-4-nitrobenzamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.